Cas no 618383-28-1 ((1-(3-Chloro-4-fluorophenyl)-3-(4-chlorophenyl)-1H-pyrazol-4-YL)methanol)

• Product Name: (1-(3-Chloro-4-fluorophenyl)-3-(4-chlorophenyl)-1H-pyrazol-4-YL)methanol
• CAS No: 618383-28-1
• MF: C₁₆H₁₁Cl₂FN₂O
• MW: 337.175745248795
• CID: 955566
• Update Time: 2023-08-02

(1-(3-Chloro-4-fluorophenyl)-3-(4-chlorophenyl)-1H-pyrazol-4-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-CHLORO-4-FLUOROPHENYL)-3-(4-CHLOROPHENYL)-1H-PYRAZOL-4-YL)METHANOL
• (1-(3-Chloro-4-fluorophenyl)-3-(4-chlorophenyl)-1H-pyrazol-4-YL)methanol

• Inchi： 1S/C16H11Cl2FN2O/c17-12-3-1-10(2-4-12)16-11(9-22)8-21(20-16)13-5-6-15(19)14(18)7-13/h1-8,22H,9H2
• InChI Key： JXAPAAVDZYMOGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=C(CO)C(C2C=CC(=CC=2)Cl)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Topological Polar Surface Area: 38